Cas no 2138030-90-5 (2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane)
2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane Chemical and Physical Properties
Names and Identifiers
-
- 2138030-90-5
- EN300-766976
- 2-cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane
- 2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane
-
- Inchi: 1S/C11H16F2N2O/c12-11(13)5-14-4-10(11)6-15(7-10)9(16)8-2-1-3-8/h8,14H,1-7H2
- InChI Key: XKBRDFRRIJXAKY-UHFFFAOYSA-N
- SMILES: FC1(CNCC21CN(C(C1CCC1)=O)C2)F
Computed Properties
- Exact Mass: 230.12306946g/mol
- Monoisotopic Mass: 230.12306946g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 32.3Ų
2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-766976-0.05g |
2-cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane |
2138030-90-5 | 95.0% | 0.05g |
$2693.0 | 2025-03-21 | |
| Enamine | EN300-766976-0.1g |
2-cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane |
2138030-90-5 | 95.0% | 0.1g |
$2822.0 | 2025-03-21 | |
| Enamine | EN300-766976-0.25g |
2-cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane |
2138030-90-5 | 95.0% | 0.25g |
$2950.0 | 2025-03-21 | |
| Enamine | EN300-766976-0.5g |
2-cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane |
2138030-90-5 | 95.0% | 0.5g |
$3078.0 | 2025-03-21 | |
| Enamine | EN300-766976-1.0g |
2-cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane |
2138030-90-5 | 95.0% | 1.0g |
$3207.0 | 2025-03-21 | |
| Enamine | EN300-766976-2.5g |
2-cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane |
2138030-90-5 | 95.0% | 2.5g |
$6287.0 | 2025-03-21 | |
| Enamine | EN300-766976-5.0g |
2-cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane |
2138030-90-5 | 95.0% | 5.0g |
$9301.0 | 2025-03-21 | |
| Enamine | EN300-766976-10.0g |
2-cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane |
2138030-90-5 | 95.0% | 10.0g |
$13792.0 | 2025-03-21 |
2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane Related Literature
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane
Research Brief on 2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane (CAS: 2138030-90-5)
In recent years, the compound 2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane (CAS: 2138030-90-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic derivative, characterized by its unique structural features, has shown promising potential in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The incorporation of difluorinated and spirocyclic moieties enhances its metabolic stability and binding affinity, making it a valuable scaffold for medicinal chemistry applications.
Recent studies have focused on the synthesis and pharmacological evaluation of 2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route for this compound, highlighting its scalability and efficiency. The researchers employed a multi-step approach involving cyclobutane carbonyl chloride and a difluorinated diazaspiro intermediate, achieving a high yield and purity. This advancement addresses previous challenges in the synthesis of spirocyclic compounds, paving the way for broader applications in drug development.
Pharmacological investigations have revealed that 2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane exhibits potent inhibitory activity against specific enzyme targets, such as kinases and proteases. In vitro assays demonstrated its ability to modulate key signaling pathways implicated in cancer and inflammatory diseases. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported its nanomolar affinity for a particular kinase target, suggesting its potential as a lead compound for oncology therapeutics. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic properties.
Beyond its therapeutic potential, this compound has also been explored for its utility in chemical biology tools. Its unique structure allows for selective labeling and probing of biological systems, as evidenced by recent work in Chemical Science. Researchers have utilized 2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane as a molecular probe to investigate protein-ligand interactions, providing insights into binding dynamics and conformational changes. Such applications underscore its versatility beyond traditional drug discovery.
In conclusion, 2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane (CAS: 2138030-90-5) represents a compelling case study in the intersection of synthetic chemistry and biomedical research. Its structural novelty, coupled with its promising biological activities, positions it as a valuable asset in the development of next-generation therapeutics and research tools. Future studies will likely focus on optimizing its drug-like properties and expanding its applications across diverse therapeutic areas.
2138030-90-5 (2-Cyclobutanecarbonyl-8,8-difluoro-2,6-diazaspiro[3.4]octane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)